Cas no 41153-83-7 (6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide)

• Product Name: 6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide
• CAS No: 41153-83-7
• MF: C₆H₃BrN₂O₂
• MW: 215.004220247269
• MDL: MFCD02990849
• CID: 1036998
• PubChem ID: 742921
• Update Time: 2025-10-29

6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide
• 6-Bromo-2,1,3-benzoxadiazole 1-oxide
• 1H-BenziMidazole,6-broMo
• 5-broMo-1H-1,3-benzodiazole
• 5-BROMO-1H-BENZOIMIDAZOLE
• 5-bromo-2,1,3-benzoxadiazole-3-oxide
• 5-bromobenzimidazole
• 6-Bromobenzofuroxane
• 6-BROMO-2,1,3-BENZOXADIAZOL-1-IUM-1-OLATE
• MFCD02990849
• DB-368596
• AKOS001645289
• STK836572
• SCHEMBL17132624
• 5-bromo-3-oxido-2,1,3-benzoxadiazol-3-ium
• 6-Bromobenzo[c][1,2,5]oxadiazole1-oxide
• 41153-83-7
• AM807477
• 5-bromo-benzo[1,2,5]oxadiazole 3-oxide
• DB-369213

• MDL： MFCD02990849
• Inchi： 1S/C6H3BrN2O2/c7-4-1-2-5-6(3-4)9(10)11-8-5/h1-3H
• InChI Key： BAIKAFHUTPGNTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=[N+]([O-])ON=2

Computed Properties

• Exact Mass: 213.93800
• Monoisotopic Mass: 213.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.49000
• LogP: 2.01880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on 6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide

Recent Advances in the Study of 6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide (CAS: 41153-83-7)

6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide (CAS: 41153-83-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique benzooxadiazole core and bromine substituent, has been explored for its potential as a building block in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for further research.

One of the key areas of interest is the compound's utility in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Researchers have demonstrated that derivatives of 6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide can effectively inhibit specific kinase targets, offering potential therapeutic benefits. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of novel inhibitors targeting the JAK-STAT pathway, which is crucial in immune regulation and cancer progression.

In addition to its role in kinase inhibition, 6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide has shown promise in antimicrobial applications. A recent study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as potential agents against drug-resistant bacterial strains. The study found that certain modifications to the compound's structure enhanced its antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus. These findings underscore the compound's potential as a scaffold for developing new antibiotics in an era of increasing antimicrobial resistance.

The synthetic pathways for 6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide have also been a focus of recent research. Advances in green chemistry have led to more efficient and environmentally friendly methods for its production. For example, a 2022 paper in Organic Process Research & Development described a catalytic process that reduces the use of hazardous reagents while maintaining high yields. Such innovations are critical for scaling up production and ensuring the compound's availability for further pharmaceutical development.

Looking ahead, the potential applications of 6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide extend beyond its current uses. Ongoing research is exploring its utility in photodynamic therapy, where its unique electronic properties could be harnessed for targeted cancer treatments. Preliminary studies suggest that the compound's ability to generate reactive oxygen species under light irradiation could make it a valuable tool in this emerging therapeutic modality.

In conclusion, 6-Bromobenzo[c][1,2,5]oxadiazole 1-oxide (CAS: 41153-83-7) represents a versatile and promising compound in the field of medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and potential use in photodynamic therapy highlight its broad utility. Continued research and development will likely uncover even more applications, solidifying its role as a key building block in drug discovery and development.